Ethyl (7-hydroxybenzo[b]furan-4-yloxy)acetate

• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol
• IUPAC Name: ethyl 2-[(7-hydroxy-1-benzofuran-4-yl)oxy]acetate
• InChI: InChI=1S/C12H12O5/c1-2-15-11(14)7-17-10-4-3-9(13)12-8(10)5-6-16-12/h3-6,13H,2,7H2,1H3
• InChI Key: XSSGGOACACRTKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C2C=COC2=C(C=C1)O

Description

Ethyl (7-hydroxybenzo[b]furan-4-yloxy)acetate is a useful research compound. Its molecular formula is C12H12O5 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of boron tribromide (5.50 g, 22 mmol) in dichloromethane (20 mL) was added dropwise to a solution of the above ester (2.77 g, 11.1 mmol) in dichloromethane (30 mL) at −40° C. and the mixture was stirred for 3 h without cooling while the temperature reached 0° C. Water (3 mL) was added to the mixture the organic layer was evaporated in vacuo. The obtained residue was purified by column chromatography (silica gel Fluka 60, chloroform) affording ethyl (7-hydroxybenzo[b]furan-4-yloxy)acetate.